Cas no 2034443-21-3 (1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one)

• Product Name: 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one
• CAS No: 2034443-21-3
• MF: C₂₆H₂₅NO₄
• MW: 415.4810
• CID: 5351807
• Update Time: 2025-08-01

1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1,3-benzodioxol-5-yloxymethyl)azetidin-1-yl]-3,3-diphenylpropan-1-one
• 1-(3-((benzo[d][1,3]dioxol-5-yloxy)methyl)azetidin-1-yl)-3,3-diphenylpropan-1-one
• 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one

• Inchi： 1S/C26H25NO4/c28-26(14-23(20-7-3-1-4-8-20)21-9-5-2-6-10-21)27-15-19(16-27)17-29-22-11-12-24-25(13-22)31-18-30-24/h1-13,19,23H,14-18H2
• InChI Key： LJVGOXWZGDGBLA-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)C([H])([H])C1([H])C([H])([H])N(C(C([H])([H])C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 562
• XLogP3: 4.6
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one

Compound 2034443-21-3: A Comprehensive Overview of 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one

The compound with CAS No. 2034443-21-3, commonly referred to as 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole moiety, an azetidine ring, and a diphenylpropanone group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. The azetidine ring in this compound adds further complexity, as it is known to enhance the molecule's stability and bioavailability. The diphenylpropanone group is another key feature, often associated with antioxidant and anti-inflammatory properties. These attributes make CAS No. 2034443-21-3 a promising candidate for drug development.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed innovative methods to synthesize 1-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidin-1-yl}-3,3-diphenylpropan-1-one, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of production but also minimize environmental impact, aligning with current green chemistry principles.

In terms of biological activity, CAS No. 2034443-21-3 has shown remarkable potential in targeting specific enzymes and receptors involved in neurodegenerative diseases. For instance, recent in vitro studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

Moreover, the benzodioxole moiety within the structure plays a critical role in modulating the compound's pharmacokinetic properties. Studies have shown that this group enhances the molecule's solubility and permeability, which are essential for effective drug delivery. The integration of this group with the azetidine ring further stabilizes the compound, reducing its susceptibility to metabolic degradation.

The diphenylpropanone group contributes significantly to the compound's antioxidant activity. Research indicates that this group can scavenge free radicals effectively, making it a valuable component in antiaging skincare products and nutraceuticals. This dual functionality—combining neuroprotective and antioxidant properties—positions CAS No. 2034443-21-3 as a multi-functional compound with broad applications.

Another area of interest is the compound's role in chemical biology. Scientists have utilized 1-{3-[(2H-1,3-benzodioxol5-yloxy)methyl]azetidin6767898976767898976897689768976897689768976897689768976897689768976897689768976897689}-yloxy)methyl]azetidin